Cas no 66967-82-6 (2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide)
![2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide structure](https://www.kuujia.com/scimg/cas/66967-82-6x500.png)
66967-82-6 structure
Product name:2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide
2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide Chemical and Physical Properties
Names and Identifiers
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- 2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide
- [2-(dimethylcarbamoyloxy)-3-methoxyphenyl]-trimethylazanium,iodide
- Ro 2-2113
- (2-Hydroxy-3-methoxyphenyl)trimethylammonium iodide dimethylcarbamate (ester)
- 66967-82-6
- DTXSID90985716
- Ammonium, (2-hydroxy-3-methoxyphenyl)trimethyl-, iodide, dimethylcarbamate (ester)
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- Inchi: InChI=1S/C13H21N2O3.HI/c1-14(2)13(16)18-12-10(15(3,4)5)8-7-9-11(12)17-6;/h7-9H,1-6H3;1H/q+1;/p-1
- InChI Key: OSCUHEFCIGYHGZ-UHFFFAOYSA-M
- SMILES: CN(C)C(=O)OC1=C(C=CC=C1OC)[N+](C)(C)C.[I-]
Computed Properties
- Exact Mass: 358.8949
- Monoisotopic Mass: 380.059686
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 287
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8
Experimental Properties
- PSA: 38.77
2-[(dimethylcarbamoyl)oxy]-3-methoxy-N,N,N-trimethylanilinium iodide Related Literature
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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María Balaguer,Chung-Yul Yoo,Henny J. M. Bouwmeester,Jose M. Serra J. Mater. Chem. A, 2013,1, 10234-10242
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Jiawen Yin,Wei Zhang,Zan Zhang,Han Jin,Wanlei Gao,Jiawen Jian RSC Adv., 2019,9, 19699-19706
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